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Compound of Interest

Compound Name: Benzyl Aziridine-1-carboxylate

Cat. No.: B3034956 Get Quote

An In-Depth Technical Guide to Benzyl Aziridine-1-carboxylate

Introduction
Benzyl Aziridine-1-carboxylate, also known as N-Cbz-aziridine, is a heterocyclic organic

compound featuring a three-membered aziridine ring N-functionalized with a benzyloxycarbonyl

group. This activating group significantly influences the molecule's reactivity, transforming the

otherwise relatively inert aziridine into a versatile and valuable building block in modern organic

synthesis. The inherent ring strain of the aziridine core, combined with the electron-withdrawing

nature of the Cbz protecting group, renders the ring susceptible to nucleophilic attack and

subsequent ring-opening.[1][2] This reactivity profile has positioned Benzyl Aziridine-1-
carboxylate as a key intermediate for the stereoselective synthesis of complex nitrogen-

containing molecules, including amino acids, alkaloids, and pharmaceutical agents.[2][3][4][5]

This guide provides a comprehensive overview of its core physical and chemical properties,

reactivity, and handling protocols, designed for researchers and professionals in chemical

synthesis and drug development.

Molecular Structure and Identification
The fundamental structure of Benzyl Aziridine-1-carboxylate is depicted below. The

molecule's reactivity is primarily dictated by the strained C-N bonds of the aziridine ring and the

electronic influence of the adjacent benzyloxycarbonyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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